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Compound of Interest

Compound Name: Acetyl-DL-phenylglycine

Cat. No.: B7722450

For researchers and scientists in drug development, the proper disposal of chemical reagents
is a critical component of laboratory safety and regulatory compliance. This guide provides
essential, step-by-step procedures for the safe disposal of Acetyl-DL-phenylglycine, ensuring
a secure and compliant laboratory environment.

Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal
protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle Acetyl-
DL-phenylglycine in a well-ventilated area.[1]

Step-by-Step Disposal Procedure

Following institutional and local regulations is paramount for proper chemical waste disposal.
While Acetyl-DL-phenylglycine is not classified as a hazardous substance under Regulation
(EC) No 1272/2008, it is crucial to adhere to standard laboratory chemical disposal practices.

» Waste Identification and Segregation:

o Treat all chemical waste, including Acetyl-DL-phenylglycine, as potentially hazardous
until confirmed otherwise by your institution's Environmental Health and Safety (EHS)
office.[2]
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o Do not mix Acetyl-DL-phenylglycine waste with other chemical waste streams unless
explicitly permitted by your institution's guidelines. Segregate it as a non-hazardous solid
chemical waste.

Containerization:

o Use a designated, properly labeled waste container for collecting Acetyl-DL-
phenylglycine waste. The container must be in good condition, compatible with the
chemical, and have a secure, leak-proof closure.[3]

o The label on the waste container should clearly identify the contents as "Acetyl-DL-
phenylglycine" and include any other information required by your institution.

Storage:

o Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory.[4][5] This area should be at or near the point of generation and under the
control of laboratory personnel.[3]

o Ensure the waste container is kept closed except when adding waste.[2][4]
Disposal Request:

o Once the waste container is full or ready for disposal, follow your institution's procedures
for requesting a hazardous waste pickup from the EHS department or a licensed disposal
company.[4][6]

o Do not dispose of Acetyl-DL-phenylglycine down the drain or in the regular trash.[2][7]
Empty Container Disposal:

o For the disposal of the original, empty Acetyl-DL-phenylglycine container, ensure it is
completely empty.

o Deface or remove all chemical labels from the empty container.[2]

o Dispose of the defaced, empty container as regular laboratory glass or plastic waste, in
accordance with your facility's guidelines.
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Quantitative Disposal Data

According to the Safety Data Sheet (SDS) for N-Acetyl-DL-2-phenylglycine, the substance is
not classified as hazardous, and it does not contain components considered to be persistent,
bioaccumulative, and toxic (PBT), or very persistent and very bioaccumulative (vPvB).
Therefore, specific quantitative limits for disposal (e.g., concentration thresholds) are not
applicable in the same way they are for regulated hazardous waste. Adherence to the
procedural steps outlined above and consultation with your institution's EHS department are
the primary determinants for proper disposal.

Parameter Value Source

o Not a hazardous substance or
Hazard Classification _
mixture

Contains no components
PBT/vPVB Assessment considered to be PBT or vPvB
at levels of 0.1% or higher

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Acetyl-

DL-phenylglycine.
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Start: Acetyl-DL-phenylglycine Waste Generated

Is the substance mixed with hazardous waste?

Dispose as non-hazardous solid chemical waste

Follow disposal protocol for the specific hazardous waste mixture

Collect in a labeled, compatible container

Store in designated Satellite Accumulation Area

Request pickup from Environmental Health & Safety (EHS)

End: Proper Disposal

Diagram 1: Acetyl-DL-phenylglycine Disposal Workflow

Click to download full resolution via product page

Caption: Disposal decision workflow for Acetyl-DL-phenylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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